1-(6-phenoxypyrimidin-4-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-phenoxypyrimidin-4-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C25H28N4O2/c1-19(20-8-4-2-5-9-20)17-26-25(30)21-12-14-29(15-13-21)23-16-24(28-18-27-23)31-22-10-6-3-7-11-22/h2-11,16,18-19,21H,12-15,17H2,1H3,(H,26,30)
• InChI Key: HCMKKHYBJSEHTI-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1CCN(CC1)C2=CC(=NC=N2)OC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H28N4O2
• Molecular Weight: 416.5 g/mol

Description

1-(6-phenoxypyrimidin-4-yl)-N-(2-phenylpropyl)piperidine-4-carboxamide is a compound that has attracted the attention of scientists due to its potential therapeutic applications. It is a piperidine-based compound that has been synthesized in the laboratory and has shown promising results in various scientific studies.

Scientific Research Applications

Phenylpropionamides, Piperidine, and Phenolic Derivatives from Ailanthus altissima

This study identified various compounds, including a piperidine derivative, from Ailanthus altissima, a medicinal plant. These compounds demonstrated inhibitory activity against Tobacco mosaic virus, suggesting potential antiviral applications (Ni, Shi, Tan, & Chen, 2017).

HIV-1 Reverse Transcriptase Inhibitors

A series of N-phenyl piperidine analogs were explored for their effectiveness against HIV-1, with some analogs displaying potent activity against various NNRTI-resistant mutant viruses. This indicates potential applications in HIV treatment (Tang et al., 2010).

Estrogen Receptor Binding and Anti-proliferative Activities

Compounds with pyrimidine-piperazine conjugates were synthesized and evaluated against human breast cancer and kidney cell lines, demonstrating anti-proliferative activities. This suggests potential use in cancer research (Parveen et al., 2017).

Inhibitor of the Met Kinase Superfamily

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl) compounds, closely related to the queried chemical, were identified as potent inhibitors of the Met kinase superfamily, indicating potential applications in cancer therapy (Schroeder et al., 2009).

Inhibitors of Soluble Epoxide Hydrolase

1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase were identified, indicating potential applications in the treatment of diseases modulated by epoxides (Thalji et al., 2013).

Antimicrobial Evaluation

Novel pyridine derivatives, including those with a piperidine moiety, were synthesized and evaluated for antimicrobial and antifungal activities, suggesting their potential in developing new antimicrobial agents (Othman, 2013).